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Cat. No.: B021734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different formulations of the

nematicide Cadusafos, with a focus on their stability and efficacy. The information presented is

supported by experimental data to aid in the selection of the most suitable formulation for

specific research and field applications.

Overview of Cadusafos and its Formulations
Cadusafos is an organophosphate nematicide and insecticide used to control a range of plant-

parasitic nematodes. It is known to be effective against significant agricultural pests such as the

root-knot nematode (Meloidogyne incognita) and the reniform nematode (Rotylenchulus

reniformis). Cadusafos is available in several formulations, primarily:

Granular (G/GR): A dry formulation where the active ingredient is carried on inert granules.

Liquid (Emulsifiable Concentrate - EC/ME): A liquid formulation that forms an emulsion when

mixed with water.

Capsule Suspension (CS): A formulation where the active ingredient is enclosed in small

capsules and suspended in a liquid, providing a controlled release.
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The stability of a pesticide formulation is crucial as it affects its shelf-life and performance under

various environmental conditions. A study comparing the degradation of Cadusafos active

ingredient (a.i.), Granular (GR), and Capsule Suspension (CS) formulations under thermal and

photolytic stress revealed significant differences in their stability.

Key Findings:

The Capsule Suspension (CS) formulation demonstrated the highest stability under

accelerated storage, high temperatures, and exposure to sunlight and UV radiation.

The Granular (GR) formulation was more stable than the active ingredient alone but less

stable than the CS formulation.

The encapsulation technology in the CS formulation provides a protective barrier against

degradation, leading to increased environmental stability.

Table 1: Degradation and Half-life of Cadusafos Formulations under Thermal and Photolytic

Conditions

Condition Parameter
Active
Ingredient (a.i.)

Granular (GR)
Capsule
Suspension
(CS)

Accelerated

Storage (54 ±2

°C for 14 days)

% Loss of Active

Ingredient
- 6.66% 2.76%

Thermal

Degradation at

50 °C

Half-life (hours) 169.02 177.69 198

Sunlight

Exposure
Half-life (hours) 6.55 8.24 10.61

Data synthesized from Abdel-Rahman and Seloma, 2025.
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The efficacy of a nematicide formulation is its ability to control the target nematode population

and protect the crop. While direct comparative studies on the efficacy of all Cadusafos
formulations against M. incognita and R. reniformis are limited, some studies provide valuable

insights.

A study on the control of the citrus nematode (Tylenchulus semipenetrans) on lemon trees

compared the granular (Rugby 10G) and liquid (Rugby 100 ME) formulations of Cadusafos.

The results indicated that:

Both formulations effectively reduced nematode populations to undetectable levels.

The liquid formulation (Rugby 100ME) resulted in a greater increase in fruit yield (12,587

kg/ha increase) compared to the granular formulation (Rugby 10G) (8,392 kg/ha increase).

[1]

Nematode populations remained suppressed for at least 12 months after the final application

of both formulations.[1]

Conversely, a study on tomato plants infested with M. incognita found that granular

formulations of the nematicides ethoprophos and oxamyl were more effective than their liquid

counterparts.[2] This suggests that the performance of a formulation can be influenced by the

specific active ingredient, crop, and environmental conditions.

Experimental Protocols
Protocol for Evaluating the Efficacy of Cadusafos
Formulations in a Greenhouse Setting
This protocol outlines a method for comparing the efficacy of Granular (GR) and Capsule

Suspension (CS) formulations of Cadusafos against Meloidogyne incognita on a susceptible

host plant, such as tomato.

Objective: To determine the relative efficacy of Cadusafos GR and CS formulations in reducing

root-knot nematode populations and improving plant growth.

Materials:
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Tomato seedlings (e.g., cv. 'Rutgers')

Sterilized sandy loam soil

Pots (e.g., 15 cm diameter)

Meloidogyne incognita inoculum (eggs or second-stage juveniles, J2)

Cadusafos Granular (GR) formulation

Cadusafos Capsule Suspension (CS) formulation

Untreated control

Greenhouse with controlled temperature (25-28°C) and lighting

Nematode extraction equipment (sieves, Baermann funnels or centrifugal flotation

apparatus)

Microscope and counting slides

Experimental Design:

Randomized Complete Block Design (RCBD) with 5 replicates per treatment.

Treatments:

Untreated Control (nematode-infested)

Cadusafos GR formulation (at recommended dose)

Cadusafos CS formulation (at recommended dose)

Procedure:

Potting and Transplanting: Fill pots with sterilized soil. Transplant one healthy tomato

seedling into each pot.

Treatment Application:
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Granular (GR) Formulation: Weigh the required amount of granules for each pot.

Incorporate the granules evenly into the top 5-10 cm of soil around the base of the tomato

plant.

Capsule Suspension (CS) Formulation: Dilute the CS formulation in a known volume of

water according to the manufacturer's instructions. Apply the suspension evenly to the soil

surface of each pot.

Untreated Control: Receive only water.

Nematode Inoculation: Two days after nematicide application, inoculate each pot (except for

a healthy, uninoculated control group) with a suspension of M. incognita eggs or J2 at a

predetermined density (e.g., 5,000 eggs/pot).

Greenhouse Maintenance: Maintain the pots in the greenhouse for 6-8 weeks. Water the

plants as needed and apply a standard fertilizer solution.

Data Collection (at termination of the experiment):

Plant Growth Parameters: Measure shoot height, fresh and dry shoot weight, and fresh

and dry root weight.

Nematode Population Assessment:

Root Galling Index: Carefully wash the roots and rate the degree of galling on a scale of

0-5 (0 = no galls, 5 = severe galling).

Nematode Extraction from Soil: Collect a representative soil sample from each pot.

Extract nematodes from a subsample (e.g., 100 cm³ of soil) using the Baermann funnel

or centrifugal flotation method. Count the number of J2 under a microscope.

Nematode Extraction from Roots: Extract eggs from the entire root system using a

sodium hypochlorite (bleach) solution. Count the number of eggs.

Data Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an

RCBD. Compare treatment means using a suitable post-hoc test (e.g., Tukey's HSD) at P ≤

0.05.
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Workflow for Nematode Extraction and Counting

Start: Collect Soil and Root Samples

Soil Sample (e.g., 100 cm³) Root System

Wet Sieving Sodium Hypochlorite
Extraction

Baermann Funnel or
Centrifugal Flotation

Count J2 per 100 cm³ Soil Count Eggs per Root System

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for nematode extraction and counting from soil and root samples.

Mechanism of Action: Acetylcholinesterase
Inhibition
Cadusafos, like other organophosphate nematicides, acts as an inhibitor of the enzyme

acetylcholinesterase (AChE).
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Caption: Mechanism of acetylcholinesterase inhibition by Cadusafos.

In a healthy nervous system, acetylcholine is released to transmit a nerve impulse and is then

broken down by acetylcholinesterase to terminate the signal. Cadusafos binds to and inhibits

acetylcholinesterase, leading to an accumulation of acetylcholine in the synapse. This results in

continuous nerve stimulation, leading to paralysis and eventual death of the nematode.

Conclusion
The choice of Cadusafos formulation can significantly impact its stability and efficacy. The

Capsule Suspension (CS) formulation offers superior stability against environmental

degradation compared to the Granular (GR) formulation, which may translate to a longer period

of activity in the field. However, efficacy can be influenced by various factors including the

target nematode, crop, soil type, and application method. The liquid formulation has shown

greater efficacy in increasing yield in citrus, while in other contexts, granular formulations of

nematicides have performed better. Therefore, it is recommended that researchers and

professionals conduct preliminary trials under their specific conditions to determine the most

effective formulation for their needs. The provided experimental protocol offers a standardized

method for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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